Cas no 72781-97-6 (4-Thiazolecarboxylicacid, 2,5-dihydro-)

• Product Name: 4-Thiazolecarboxylicacid, 2,5-dihydro-
• CAS No: 72781-97-6
• MF: C₄H₅NO₂S
• MW: 131.152999639511
• CID: 568664
• PubChem ID: 194467
• Update Time: 2025-04-19

4-Thiazolecarboxylicacid, 2,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylicacid, 2,5-dihydro-
• 2,5-dihydro-1,3-thiazole-4-carboxylic acid
• delta(3)-thiazoline-4-carboxylate
• 72781-97-6
• SCHEMBL19439460
• DTXSID00223111
• D3TC
• 2,5-Dihydrothiazole-4-carboxylic acid

• Inchi： 1S/C4H5NO2S/c6-4(7)3-1-8-2-5-3/h1-2H2,(H,6,7)
• InChI Key： IREQLINHYFEKMU-UHFFFAOYSA-N
• SMILES： S1CN=C(C(=O)O)C1

Computed Properties

• Exact Mass: 131.00415
• Monoisotopic Mass: 131.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.1
• Topological Polar Surface Area: 75Ų

Experimental Properties

• PSA: 49.66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiazolines